Cas no 1334203-49-4 (5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine)

• Product Name: 5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
• CAS No: 1334203-49-4
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 4589039
• Update Time: 2025-06-29

5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine
• 5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3-amine
• 5,6,7,8-Tetrahydropyrido[4,3-c]pyridazine-3-amine
• Z1416200895

• Inchi： 1S/C7H10N4/c8-7-3-5-4-9-2-1-6(5)10-11-7/h3,9H,1-2,4H2,(H2,8,11)
• InChI Key： JWYWQCXWKCHFIC-UHFFFAOYSA-N
• SMILES： N1CC2C=C(N)N=NC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• XLogP3: -1.1
• Topological Polar Surface Area: 63.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 436.6±45.0 °C at 760 mmHg
• Flash Point: 217.8±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine

Introduction to 5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine (CAS No. 1334203-49-4)

5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrido[4,3-c]pyridazine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of multiple nitrogen atoms in its structure imparts a high degree of reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine can be described as a fused ring system consisting of a pyridazine ring connected to a pyridine ring. This arrangement creates a rigid framework that can be modified at various positions to tailor its biological effects. The amine group at the 3-position is particularly noteworthy as it serves as a key site for further chemical derivatization. This functionality has been exploited in numerous synthetic pathways to develop novel pharmacophores targeting various disease mechanisms.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Among these, pyrido[4,3-c]pyridazines have shown promise in inhibiting enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The compound 5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine (CAS No. 1334203-49-4) has been investigated for its potential role as a lead compound in developing targeted therapies.

In particular, studies have demonstrated that modifications at the amine group can significantly influence the binding affinity and selectivity of the compound towards specific biological targets. This flexibility has allowed researchers to design derivatives with enhanced potency and reduced off-target effects. For instance, recent research has explored the use of this scaffold in developing small-molecule inhibitors for kinases and other enzymes implicated in chronic diseases.

The synthesis of 5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. The use of advanced catalytic systems has further improved the efficiency of these synthetic processes, enabling the production of larger quantities for preclinical studies.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Preliminary studies have suggested that derivatives of 5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine may interact with neurotransmitter receptors in a manner that could alleviate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. These findings have spurred interest among academic and industrial researchers who are exploring new therapeutic strategies.

Furthermore, the structural features of 5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine make it an attractive candidate for developing antiviral agents. The ability to modify the amine group and other positions on the ring system allows for the creation of molecules that can interfere with viral replication mechanisms. Recent reports indicate that certain derivatives have shown inhibitory activity against RNA viruses by targeting essential enzymes involved in their life cycle.

The pharmacokinetic properties of 5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-amine are also being carefully evaluated to ensure its suitability for clinical applications. Researchers are assessing factors such as solubility、metabolism、and excretion to optimize dosing regimens and minimize potential side effects. Computational modeling techniques have played a crucial role in predicting how this compound will behave within biological systems，providing valuable insights for drug development.

As research continues，the potential applications of 5H，6H，7H，8 H - pyrido [ 4 ， 3 - c ] py rid azin - 3 - am ine ( CAS No . 1334203 - 49 - 4 ) are expected to expand further。 New synthetic methodologies and biotechnological approaches are likely to emerge，enabling more efficient production and functionalization of this scaffold。 Collaborative efforts between academia and industry will be essential in translating these laboratory findings into tangible therapeutic benefits for patients worldwide。